N-(4-chlorobenzyl)-4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-4-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C21H24ClN7O2/c1-31-19-8-6-18(7-9-19)29-20(24-25-26-29)15-27-10-12-28(13-11-27)21(30)23-14-16-2-4-17(22)5-3-16/h2-9H,10-15H2,1H3,(H,23,30)
• InChI Key: XLRBDGCVFPSRKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)CN3CCN(CC3)C(=O)NCC4=CC=C(C=C4)Cl
• Molecular Formula: C21H24ClN7O2
• Molecular Weight: 441.9 g/mol
• CAS No.: 1040654-29-2

Description

N-(4-chlorobenzyl)-4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C21H24ClN7O2 and its molecular weight is 441.92. The purity is usually 95%.
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Scientific Research Applications

DNA Interaction and Cellular Applications

N-(4-chlorobenzyl)-4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide, due to its structural similarity to Hoechst 33258, might share properties such as strong binding to the minor groove of double-stranded B-DNA with specificity for AT-rich sequences. Such compounds have been used extensively as fluorescent DNA stains and have applications in chromosome and nuclear staining, flow cytometry, and plant cell biology. The potential for rational drug design based on this molecular structure is significant, and it serves as a model to understand DNA sequence recognition and binding (Issar & Kakkar, 2013).

Metabolic Pathways and Drug Interactions

Arylpiperazine derivatives, which include this compound, are known for their extensive pre-systemic and systemic metabolism. These compounds often undergo CYP3A4-dependent N-dealkylation to form 1-aryl-piperazines, which have diverse biological effects and are crucial in understanding drug interactions and metabolic pathways (Caccia, 2007).

Anti-mycobacterial Properties

Piperazine derivatives have shown significant potential against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains. The structural element of piperazine, as present in this compound, is crucial for anti-mycobacterial activity. Understanding the structure-activity relationship (SAR) of these compounds can guide the development of more effective anti-mycobacterial agents (Girase et al., 2020).